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Compound of Interest

Compound Name: 8-Pentadecanone

Cat. No.: B147388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 8-
Pentadecanone, a long-chain saturated ketone. The document focuses on its melting and
boiling points, presenting a consolidation of reported values and detailing the general
experimental methodologies for their determination.

Quantitative Data Summary

The physical properties of 8-Pentadecanone have been reported across various chemical
suppliers and databases. A summary of the reported melting and boiling points is presented in
the table below to provide a clear and comparative overview. The variation in these values can
be attributed to differences in experimental conditions and sample purity.

Physical Property Reported Value Range
Melting Point 36-44°C
Boiling Point 140 °C at 3 mmHg to 291 °C at 760 mmHg

Detailed Data Points:

e Melting Point:

o 36-38°C
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o

40-44°C[1][2][3][4][5]

o

40°C[6]

[¢]

43°C[7]

[e]

Approximately 26.1°C (phase transition from solid to liquid)[8]
» Boiling Point:

o 178°C at 760 mmHg[1][4]

o 291°C[6]

o 140°C at 3 mmHg[7]

o 178°C[5]

Experimental Protocols for Determination of
Physical Properties

The determination of the melting and boiling points of ketones like 8-Pentadecanone follows
standard organic chemistry laboratory procedures. These methods are designed to ascertain
the purity and identity of the compound.

2.1. Melting Point Determination

The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting
point, occurring over a narrow temperature range, is characteristic of a pure substance.

Methodology:

o Sample Preparation: A small, finely powdered sample of 8-Pentadecanone is packed into a
capillary tube.

o Apparatus: A calibrated melting point apparatus is used, which typically consists of a heated
block or oil bath equipped with a thermometer or a digital temperature sensor and a viewing
lens.
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e Heating: The capillary tube is placed in the apparatus, and the temperature is raised at a
slow, controlled rate (typically 1-2 °C per minute) as it approaches the expected melting
point.

o Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid are recorded. This range is reported as the
melting point.

» Derivative Formation for Identification: For unknown ketones, a solid derivative, such as a
2,4-dinitrophenylhydrazone, can be prepared.[9][10][11] The distinct melting point of this
crystalline derivative is then compared to literature values to confirm the identity of the
original ketone.[9][10][11]

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. It is a key physical constant for liquid compounds.

Methodology:

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distillation
flask, a condenser, a receiving flask, and a thermometer.[12] The thermometer bulb should
be positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor.[12]

o Sample and Heating: A sample of 8-Pentadecanone is placed in the distillation flask along
with boiling chips to ensure smooth boiling. The flask is then heated gently.

o Equilibrium and Measurement: As the liquid boils, the vapor rises and surrounds the
thermometer bulb. The temperature at which the vapor temperature remains constant while
the liquid is distilling is recorded as the boiling point.[12]

o Pressure Correction: Since the boiling point is dependent on the atmospheric pressure, it is
often necessary to report the pressure at which the measurement was taken or to correct the
boiling point to standard pressure (760 mmHg).
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Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination and verification of
the physical properties of a ketone such as 8-Pentadecanone.
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Caption: Workflow for determining the physical properties of 8-Pentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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